Cas no 2034350-98-4 (N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2034350-98-4
• MF: C₁₄H₁₆F₃N₅O₄S
• MW: 407.368151664734
• CID: 6564266
• PubChem ID: 121137624
• Update Time: 2025-10-23

N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• 2034350-98-4
• N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(trifluoromethoxy)benzenesulfonamide
• N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-(trifluoromethoxy)benzenesulfonamide
• N-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl}-2-(trifluoromethoxy)benzene-1-sulfonamide
• AKOS032456819
• F6438-3216

• Inchi： 1S/C14H16F3N5O4S/c1-22(2)12-19-11(20-13(21-12)25-3)8-18-27(23,24)10-7-5-4-6-9(10)26-14(15,16)17/h4-7,18H,8H2,1-3H3
• InChI Key： HTDYLTWIGQDCAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC(F)(F)F)(NCC1N=C(N=C(N=1)N(C)C)OC)(=O)=O

Computed Properties

• Exact Mass: 407.08750967g/mol
• Monoisotopic Mass: 407.08750967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Additional information on N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide

Recent Advances in the Study of N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 2034350-98-4)

The compound N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS: 2034350-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery systems.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including glaucoma and certain cancers. The study highlighted the compound's high selectivity for specific isoforms, suggesting its potential as a targeted therapeutic agent.

Another significant development was reported in a 2024 Nature Chemical Biology article, which explored the compound's role in PROTAC (Proteolysis Targeting Chimera) technology. Researchers found that the trifluoromethoxy group in the benzene ring significantly enhanced the compound's binding affinity to E3 ubiquitin ligases, making it a valuable component in the design of novel protein degraders. This finding opens new avenues for the treatment of diseases characterized by protein misfolding or overexpression.

Pharmacokinetic studies have also advanced our understanding of this molecule. A recent investigation published in Drug Metabolism and Disposition (2024) revealed that the compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it a promising candidate for central nervous system-targeted therapies.

From a synthetic chemistry perspective, innovative routes for the scalable production of this compound have been developed. A 2023 Organic Process Research & Development paper described a novel catalytic system that improved the yield of the key triazine-sulfonamide coupling step from 65% to 92%, addressing previous challenges in large-scale synthesis.

Looking forward, several clinical trials are being planned to evaluate the therapeutic potential of derivatives of this compound in various indications. The unique combination of its structural features - the triazine core, dimethylamino group, and trifluoromethoxy substituent - continues to inspire the design of new chemical entities with enhanced pharmacological properties.